N-(1-Cyanocyclopropyl)-6-methoxyimidazo[1,2-b]pyridazine-3-carboxamide

• IUPAC Name: N-(1-cyanocyclopropyl)-6-methoxyimidazo[1,2-b]pyridazine-3-carboxamide
• InChI: InChI=1S/C12H11N5O2/c1-19-10-3-2-9-14-6-8(17(9)16-10)11(18)15-12(7-13)4-5-12/h2-3,6H,4-5H2,1H3,(H,15,18)
• InChI Key: JJAAWLPBRSHOKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NC=C2C(=O)NC3(CC3)C#N)C=C1
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol
• CAS No.: 2418666-97-2

Description

“N-(1-Cyanocyclopropyl)-6-methoxyimidazo[1,2-b]pyridazine-3-carboxamide” is a complex organic compound that contains several functional groups and heterocyclic rings. The imidazo[1,2-b]pyridazine core is a bicyclic heterocycle that is found in several bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazo[1,2-b]pyridazine ring, a methoxy group attached to the 6-position of the ring, and a carboxamide group at the 3-position. The 1-position of the ring is substituted with a cyanocyclopropyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-rich nitrogen atoms in the imidazo[1,2-b]pyridazine ring and the electrophilic carbonyl carbon in the carboxamide group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and heterocyclic rings. For example, the presence of polar groups like the carboxamide and the methoxy group would increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. The imidazo[1,2-b]pyridazine core is found in several bioactive compounds, suggesting that it may interact with various biological targets.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could focus on elucidating the biological activity of this compound and optimizing its properties for potential therapeutic applications.